Cas no 1351619-13-0 (8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane)

• Product Name: 8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• CAS No: 1351619-13-0
• MF: C₁₂H₁₆N₂O₃S₂
• MW: 300.397040367126
• CID: 6243860
• PubChem ID: 56764680
• Update Time: 2025-10-29

8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 8-(pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• F6122-0214
• AKOS024532669
• 8-(pyridine-3-sulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane
• 8-pyridin-3-ylsulfonyl-1-oxa-4-thia-8-azaspiro[4.5]decane
• 1351619-13-0
• 8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

• Inchi： 1S/C12H16N2O3S2/c15-19(16,11-2-1-5-13-10-11)14-6-3-12(4-7-14)17-8-9-18-12/h1-2,5,10H,3-4,6-9H2
• InChI Key： LHSGBTGUOJVPDN-UHFFFAOYSA-N
• SMILES： S1CCOC21CCN(CC2)S(C1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 300.06023472g/mol
• Monoisotopic Mass: 300.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane

8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane: A Comprehensive Overview

The compound with CAS No. 1351619-13-0, known as 8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane, has garnered significant attention in the field of organic chemistry and materials science due to its unique structural properties and potential applications. This compound is a spirocyclic structure, which combines a thiane (sulfur-containing ring) and an oxacycle (oxygen-containing ring) with a pyridinesulfonyl substituent. The integration of these functional groups offers a versatile platform for exploring novel chemical reactions and material properties.

The synthesis of 8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8-azaspiro[4.5]decane involves a multi-step process that typically begins with the preparation of the spirocyclic core. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the reliance on harsh reaction conditions. The incorporation of the pyridinesulfonyl group is particularly noteworthy, as it introduces both electronic and steric effects that can modulate the reactivity of the molecule in various chemical transformations.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The spirocyclic structure provides a rigid yet flexible framework that can be tailored for specific functionalities. For instance, researchers have explored its use in constructing self-healing polymers, where the sulfur atoms within the thiane ring play a critical role in dynamic covalent bonding. Additionally, the pyridinesulfonyl group has been shown to enhance the thermal stability of materials, making this compound a valuable candidate for high-performance applications.

Recent studies have also highlighted the role of 8-(Pyridin-3-ylsulfonyl)-1-oxa-4-thia-8 azaspiro[4.5]decane in catalysis. The sulfur and oxygen atoms within its structure create a unique electronic environment that can activate certain transition metals, leading to enhanced catalytic activity in reactions such as cross-couplings and olefin polymerizations. This has opened new avenues for developing more efficient catalysts with reduced environmental impact.

In terms of biological applications, this compound has been investigated for its potential as a drug delivery agent. The spirocyclic structure allows for controlled release mechanisms, while the pyridinesulfonyl group can serve as a targeting moiety for specific biological pathways. Although preliminary results are encouraging, further research is needed to fully understand its pharmacokinetics and biocompatibility.

Looking ahead, the development of novel synthetic routes and functionalization strategies will be crucial for unlocking the full potential of 8-(Pyridin 3 ylsulfonyl) 1 oxa 4 thia 8 azaspiro[4 5]decane. Collaborative efforts between chemists, materials scientists, and biologists are expected to drive innovation in this field, leading to breakthroughs in areas such as sustainable chemistry and personalized medicine.